Cas no 2154-55-4 (1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene)

• Product Name: 1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene
• CAS No: 2154-55-4
• MF: C₇H₈
• MW: 99.1815538406372
• CID: 864305
• PubChem ID: 137454
• Update Time: 2024-03-01

1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• benzyl-d7 radical
• 1,2,3,4,5-pentadeuterio-6-(dideuteriomethyl)benzene
• toluene-d7
• 1-(~2~H_2_)Methyl(~2~H_5_)benzene
• 1,2,3,4,5-Pentadeuterio-6-(dideuteriomethyl)benzene

• Inchi： 1S/C7H8/c1-7-5-3-2-4-6-7/h2-6H,1H3/i1D2,2D,3D,4D,5D,6D
• InChI Key： YXFVVABEGXRONW-QMUWOJKRSA-N
• SMILES： C1(C([2H])[2H])C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 99.107
• Monoisotopic Mass: 99.107
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 42
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.938
• Boiling Point: 110.6°C at 760 mmHg
• Flash Point: 10°C
• Refractive Index: 1.499